Cas no 1697849-33-4 (5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine)

5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine structure
1697849-33-4 structure
Product Name:5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1697849-33-4
MF:C6H6BrN5S
MW:260.114337444305
CID:5704186
PubChem ID:103098523
Update Time:2025-09-23

5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-[(1,3-thiazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine
    • EN300-1108301
    • 1697849-33-4
    • 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(2-thiazolylmethyl)-
    • 5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C6H6BrN5S/c7-5-10-6(8)11-12(5)3-4-9-1-2-13-4/h1-2H,3H2,(H2,8,11)
    • InChI Key: UGRUWOZHAJBHAH-UHFFFAOYSA-N
    • SMILES: BrC1=NC(N)=NN1CC1=NC=CS1

Computed Properties

  • Exact Mass: 258.95273g/mol
  • Monoisotopic Mass: 258.95273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 97.9Ų

Experimental Properties

  • Density: 2.15±0.1 g/cm3(Predicted)
  • Boiling Point: 467.3±47.0 °C(Predicted)
  • pka: 2.10±0.10(Predicted)

5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

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5-bromo-1-(1,3-thiazol-2-yl)methyl-1H-1,2,4-triazol-3-amine Related Literature

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